Ethyl 2-[[2-[(12-oxo-11-phenyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-10-yl)sulfanyl]acetyl]amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate
Ethyl 2-[[2-[(12-oxo-11-phenyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-10-yl)sulfanyl]acetyl]amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate
Brand Name:
Vulcanchem
CAS No.:
315694-41-8
VCID:
VC0381759
InChI:
InChI=1S/C29H29N3O4S3/c1-2-36-28(35)24-19-12-7-4-8-14-20(19)39-26(24)30-22(33)16-37-29-31-25-23(18-13-9-15-21(18)38-25)27(34)32(29)17-10-5-3-6-11-17/h3,5-6,10-11H,2,4,7-9,12-16H2,1H3,(H,30,33)
SMILES:
CCOC(=O)C1=C(SC2=C1CCCCC2)NC(=O)CSC3=NC4=C(C5=C(S4)CCC5)C(=O)N3C6=CC=CC=C6
Molecular Formula:
C29H29N3O4S3
Molecular Weight:
579.8g/mol
Ethyl 2-[[2-[(12-oxo-11-phenyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-10-yl)sulfanyl]acetyl]amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate
CAS No.: 315694-41-8
Main Products
VCID: VC0381759
Molecular Formula: C29H29N3O4S3
Molecular Weight: 579.8g/mol
![Ethyl 2-[[2-[(12-oxo-11-phenyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-10-yl)sulfanyl]acetyl]amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate - 315694-41-8](/images/no_structure.jpg)
| CAS No. | 315694-41-8 |
|---|---|
| Product Name | Ethyl 2-[[2-[(12-oxo-11-phenyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-10-yl)sulfanyl]acetyl]amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate |
| Molecular Formula | C29H29N3O4S3 |
| Molecular Weight | 579.8g/mol |
| IUPAC Name | ethyl 2-[[2-[(12-oxo-11-phenyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-10-yl)sulfanyl]acetyl]amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate |
| Standard InChI | InChI=1S/C29H29N3O4S3/c1-2-36-28(35)24-19-12-7-4-8-14-20(19)39-26(24)30-22(33)16-37-29-31-25-23(18-13-9-15-21(18)38-25)27(34)32(29)17-10-5-3-6-11-17/h3,5-6,10-11H,2,4,7-9,12-16H2,1H3,(H,30,33) |
| Standard InChIKey | GVJRULYKXCHJEG-UHFFFAOYSA-N |
| SMILES | CCOC(=O)C1=C(SC2=C1CCCCC2)NC(=O)CSC3=NC4=C(C5=C(S4)CCC5)C(=O)N3C6=CC=CC=C6 |
| Canonical SMILES | CCOC(=O)C1=C(SC2=C1CCCCC2)NC(=O)CSC3=NC4=C(C5=C(S4)CCC5)C(=O)N3C6=CC=CC=C6 |
| PubChem Compound | 1632707 |
| Last Modified | Nov 11 2021 |
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